FT-1101
Description
FT-1101 is an orally bioavailable, potent and selective BET inhibitor. FT-1101 binds to the acetylated lysine recognition motifs in the bromodomain sites of BET proteins, thereby preventing the interaction between the BET proteins and acetylated histones. This disrupts chromatin remodeling and gene expression. Prevention of the expression of certain growth-promoting genes may lead to the inhibition of tumor cell growth. BET proteins, comprised of BRD2, BRD3, BRD4 and BRDT, are transcriptional regulators that play an important role during development and cellular growth.
Scientific Research Applications
BET Inhibitor in Hematologic Malignancies
FT-1101, also known as CC-95775, is a BET bromodomain inhibitor targeting BRD4, BRD2, BRD3, and BRDT, and shows activity against non-BET bromodomain proteins like CECR2 and BRD9. It has demonstrated potent anti-proliferative activity across human leukemia cell lines and achieved superior tumor growth inhibition in preclinical models. A Phase 1 study evaluated its safety, pharmacokinetics (PK), pharmacodynamics (PD), and clinical activity in patients with relapsed or refractory acute myeloid leukemia (AML)/myelodysplastic syndromes (MDS), and non-Hodgkin lymphoma (NHL). Preliminary results indicated pharmacodynamic biomarker modulation at doses as low as 80 mg, with robust modulation at doses greater than 180 mg. FT-1101 as monotherapy showed acceptable safety, PK, and modest clinical activity in these patients (Patel et al., 2019).
properties
Product Name |
FT-1101 |
|---|---|
Molecular Formula |
C23H29N3O6S2 |
SMILES |
Unknown |
Appearance |
Solid powder |
synonyms |
FT-1101; FT 1101; FT1101.; Unknown |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
